Cas no 64257-89-2 (3H-Phenoxazin-3-one, 7-propoxy-)

• Product Name: 3H-Phenoxazin-3-one, 7-propoxy-
• CAS No: 64257-89-2
• MF: C₁₅H₁₃NO₃
• MW: 255.268624067307
• CID: 424358
• PubChem ID: 71380206
• Update Time: 2025-04-19

3H-Phenoxazin-3-one, 7-propoxy- Chemical and Physical Properties

Names and Identifiers

• 3H-Phenoxazin-3-one, 7-propoxy-
• 7-propoxyphenoxazin-3-one
• DTXSID30802731
• 64257-89-2
• 7-PROPOXY-3H-PHENOXAZIN-3-ONE

• Inchi： 1S/C15H13NO3/c1-2-7-18-11-4-6-13-15(9-11)19-14-8-10(17)3-5-12(14)16-13/h3-6,8-9H,2,7H2,1H3
• InChI Key： GCBUVWAEDBKCRZ-UHFFFAOYSA-N
• SMILES： O1C2=CC(C=CC2=NC2C=CC(=CC1=2)OCCC)=O

Computed Properties

• Exact Mass: 255.08959
• Monoisotopic Mass: 255.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• PSA: 47.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Phenoxazines